Phenazopyridine Phenazopyridine Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and a monoazo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine can cause cancer according to an independent committee of scientific and health experts.
A local anesthetic that has been used in urinary tract disorders. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity.
Brand Name: Vulcanchem
CAS No.: 94-78-0
VCID: VC21159389
InChI: InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)
SMILES: C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Molecular Formula: C11H11N5
Molecular Weight: 213.24 g/mol

Phenazopyridine

CAS No.: 94-78-0

Cat. No.: VC21159389

Molecular Formula: C11H11N5

Molecular Weight: 213.24 g/mol

* For research use only. Not for human or veterinary use.

Phenazopyridine - 94-78-0

Specification

Description Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and a monoazo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine can cause cancer according to an independent committee of scientific and health experts.
A local anesthetic that has been used in urinary tract disorders. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity.
CAS No. 94-78-0
Molecular Formula C11H11N5
Molecular Weight 213.24 g/mol
IUPAC Name 3-phenyldiazenylpyridine-2,6-diamine
Standard InChI InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)
Standard InChI Key QPFYXYFORQJZEC-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Canonical SMILES C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Boiling Point 442.3 ºC
Colorform BROWNISH-YELLOW CRYSTALS
Melting Point 139
139.0 °C
139 °C

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